3-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 3-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C17H15N3O3/c1-22-14-9-5-8-13(10-14)17(21)18-11-15-19-16(20-23-15)12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,18,21)
• InChI Key: DDKSXYVELOSMTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

3-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research and development. This compound is a member of the oxadiazole family, which is known for its diverse biological activities. In

Mechanism of Action

The exact mechanism of action of 3-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is not fully understood. However, studies have shown that it may act as an inhibitor of certain enzymes and proteins. For example, it has been reported to inhibit the activity of matrix metalloproteinases, which are involved in various physiological processes such as tissue remodeling and wound healing.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various cell and animal models. Some of the reported effects include inhibition of cell proliferation, induction of apoptosis, and modulation of immune response. However, further studies are needed to fully understand the potential therapeutic applications of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide in lab experiments is its high selectivity for certain proteins and enzymes. This makes it a useful tool for studying specific biological processes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide. One area of interest is its potential use as a therapeutic agent for various diseases such as cancer and inflammatory disorders. Another direction is the development of new fluorescent probes based on this compound for studying protein-protein interactions. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Scientific Research Applications

3-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been studied for its potential applications in various fields of research. One of the main areas of interest is its use as a fluorescent probe for detecting protein-protein interactions. This compound has been shown to selectively bind to certain proteins and emit fluorescence, making it a useful tool for studying protein interactions in vitro and in vivo.